2-[(Chloromethoxy)methyl]thiophene

• CAS No.: 88023-81-8
• Molecular Formula: C6H7ClOS
• Molecular Weight: 162.64 g/mol
• IUPAC Name: 2-(chloromethoxymethyl)thiophene
• InChI: InChI=1S/C6H7ClOS/c7-5-8-4-6-2-1-3-9-6/h1-3H,4-5H2
• InChI Key: XMYMBXGSEJWRIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)COCCl

Description

2-[(Chloromethoxy)methyl]thiophene is a substituted thiophene derivative featuring a chloromethoxy methyl (-CH₂-O-CH₂Cl) group at the 2-position of the thiophene ring. Thiophene derivatives are critical in organic synthesis, pharmaceuticals, and agrochemicals due to their aromatic stability and versatility in functionalization .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 2-[(Chloromethoxy)methyl]thiophene with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Features
2-[(Chloromethoxy)methyl]thiophene	C₆H₇ClOS	162.63	Not reported	Ether-linked chloromethyl group; potential for hydrolysis or SN reactions.
2-Chloromethyl thiophene	C₅H₅ClS	132.61	178.6	Direct Cl-CH₂ substitution; high reactivity in alkylation reactions .
2-Chloro-5-methylthiophene	C₅H₅ClS	132.61	165–166	Methyl and chlorine at adjacent positions; used in material science .
3-(2-Chloro-2-phenylethyl)thiophene	C₁₂H₁₁ClS	222.73	Not reported	Bulky chloroalkyl group; precursor to antibacterial imidazoles .

Key Observations :

• The ether linkage in 2-[(Chloromethoxy)methyl]thiophene distinguishes it from 2-chloromethyl thiophene, likely reducing direct electrophilicity but increasing polarity.
• Boiling points correlate with molecular weight and substituent complexity. For instance, 2-chloromethyl thiophene’s lower molecular weight corresponds to a boiling point of 178.6°C , while bulkier analogs (e.g., 3-(2-chloro-2-phenylethyl)thiophene) lack reported values due to stability challenges.

Pharmacological and Industrial Relevance

• Drug Synthesis :
  Chlorothiophenes serve as building blocks for bioactive molecules. For instance, 2-chloromethyl thiophene is used in synthesizing thiophene fentanyl derivatives, though their toxicity profiles remain understudied .
• Antitumor Activity :
  Natural chlorothiophenes from Pluchea indica show selective cytotoxicity, suggesting that substituent position and complexity (e.g., acetyloxy or diynyl groups) enhance bioactivity .
• Material Science : 2-Chloro-5-methylthiophene is utilized in organic electronics due to its electron-withdrawing properties and stability .